2-Chloro-6-isopropoxypyridin-4-amine
Overview
Description
“2-Chloro-6-isopropoxypyridin-4-amine” is a chemical compound with the molecular formula C8H11ClN2O and a molecular weight of 186.64 . It’s a versatile compound used in scientific research.
Molecular Structure Analysis
The molecular structure of “2-Chloro-6-isopropoxypyridin-4-amine” can be analyzed using quantum-chemical computational calculations . These calculations can provide insights into the electronic structure, bonding characteristics, and reactive sites of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Chloro-6-isopropoxypyridin-4-amine” include its molecular formula (C8H11ClN2O), molecular weight (186.64), and its structure . More specific properties like melting point, boiling point, and density were not found in the sources.Scientific Research Applications
Antifungal Activities
One of the significant applications of 2-Chloro-6-isopropoxypyridin-4-amine is in the synthesis of new pyrimidine derivatives, which have shown promising antifungal activities . These compounds have been evaluated in vitro against fourteen phytopathogenic fungi, and most of them have shown fungicidal activities. Some of these synthesized compounds are even more potent than the control fungicides .
Synthesis of Pyrimidine Derivatives
2-Chloro-6-isopropoxypyridin-4-amine is used in the synthesis of pyrimidine derivatives . Pyrimidine derivatives have attracted great interest due to their diverse biological activities. They play an important role in life science studies and have been used in the development of new classes of antifungal agents .
Microwave-assisted Synthesis
This compound has been used in microwave-assisted synthesis of 2-anilinopyrimidines . The microwave technique decreases the reaction time from several hours to a few minutes or seconds compared to conventional heating . This method also results in fewer by-products .
Synthesis of Anilinopyrimidines
2-Chloro-6-isopropoxypyridin-4-amine is used in the synthesis of 2-anilinopyrimidines . These compounds have been obtained by aromatic nucleophilic substitution with differently substituted anilines under microwave conditions .
Biological Activity
Anilinopyrimidines, synthesized using 2-Chloro-6-isopropoxypyridin-4-amine, have shown potential bioactivity . They have been evaluated as kinase inhibitors having antiproliferative activity against cancer cell lines .
Fungicidal Activity
A series of pyrimidinamine derivatives, designed and synthesized using 2-Chloro-6-isopropoxypyridin-4-amine, have shown excellent fungicidal activity . These new compounds have been used as templates according to the bioisosterism .
Safety and Hazards
properties
IUPAC Name |
2-chloro-6-propan-2-yloxypyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2O/c1-5(2)12-8-4-6(10)3-7(9)11-8/h3-5H,1-2H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APVFZEIHRHIKLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC(=CC(=C1)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10744665 |
Source
|
| Record name | 2-Chloro-6-[(propan-2-yl)oxy]pyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10744665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1186111-99-8 |
Source
|
| Record name | 2-Chloro-6-[(propan-2-yl)oxy]pyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10744665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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